Cas no 2172530-09-3 (2-(2-ethynylpyrrolidin-1-yl)benzoic acid)
2-(2-ethynylpyrrolidin-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-ethynylpyrrolidin-1-yl)benzoic acid
- 2172530-09-3
- EN300-1450158
-
- Inchi: 1S/C13H13NO2/c1-2-10-6-5-9-14(10)12-8-4-3-7-11(12)13(15)16/h1,3-4,7-8,10H,5-6,9H2,(H,15,16)
- InChI Key: WLJPELZNPJDEQU-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1N1CCCC1C#C)=O
Computed Properties
- Exact Mass: 215.094628657g/mol
- Monoisotopic Mass: 215.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 40.5Ų
2-(2-ethynylpyrrolidin-1-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1450158-1.0g |
2-(2-ethynylpyrrolidin-1-yl)benzoic acid |
2172530-09-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1450158-50mg |
2-(2-ethynylpyrrolidin-1-yl)benzoic acid |
2172530-09-3 | 50mg |
$647.0 | 2023-09-29 | ||
| Enamine | EN300-1450158-100mg |
2-(2-ethynylpyrrolidin-1-yl)benzoic acid |
2172530-09-3 | 100mg |
$678.0 | 2023-09-29 | ||
| Enamine | EN300-1450158-250mg |
2-(2-ethynylpyrrolidin-1-yl)benzoic acid |
2172530-09-3 | 250mg |
$708.0 | 2023-09-29 | ||
| Enamine | EN300-1450158-500mg |
2-(2-ethynylpyrrolidin-1-yl)benzoic acid |
2172530-09-3 | 500mg |
$739.0 | 2023-09-29 | ||
| Enamine | EN300-1450158-1000mg |
2-(2-ethynylpyrrolidin-1-yl)benzoic acid |
2172530-09-3 | 1000mg |
$770.0 | 2023-09-29 | ||
| Enamine | EN300-1450158-2500mg |
2-(2-ethynylpyrrolidin-1-yl)benzoic acid |
2172530-09-3 | 2500mg |
$1509.0 | 2023-09-29 | ||
| Enamine | EN300-1450158-5000mg |
2-(2-ethynylpyrrolidin-1-yl)benzoic acid |
2172530-09-3 | 5000mg |
$2235.0 | 2023-09-29 | ||
| Enamine | EN300-1450158-10000mg |
2-(2-ethynylpyrrolidin-1-yl)benzoic acid |
2172530-09-3 | 10000mg |
$3315.0 | 2023-09-29 |
2-(2-ethynylpyrrolidin-1-yl)benzoic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 2-(2-ethynylpyrrolidin-1-yl)benzoic acid
2-(2-Ethynylpyrrolidin-1-yl)benzoic Acid (CAS No. 2172530-09-3): An Overview of Its Structure, Properties, and Applications
2-(2-Ethynylpyrrolidin-1-yl)benzoic acid (CAS No. 2172530-09-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive molecular structure, exhibits a wide range of potential applications, from drug development to materials science. In this article, we will delve into the chemical structure, physical properties, and recent advancements in the study of 2-(2-ethynylpyrrolidin-1-yl)benzoic acid.
Chemical Structure and Synthesis
The molecular formula of 2-(2-ethynylpyrrolidin-1-yl)benzoic acid is C13H13NO2, with a molecular weight of approximately 219.24 g/mol. The compound features a benzoic acid moiety linked to a pyrrolidine ring through an ethynyl group, which imparts unique chemical and physical properties. The synthesis of 2-(2-ethynylpyrrolidin-1-yl)benzoic acid typically involves a multi-step process, including the formation of the pyrrolidine ring and subsequent functionalization with the ethynyl and benzoic acid groups.
Physical Properties
2-(2-Ethynylpyrrolidin-1-yl)benzoic acid is a white crystalline solid at room temperature. It has a melting point of around 150°C and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound's solubility in water is limited, which can be advantageous in certain pharmaceutical formulations where controlled release is desired.
Spectroscopic Analysis
The spectroscopic properties of 2-(2-ethynylpyrrolidin-1-yl)benzoic acid have been extensively studied using various techniques such as infrared (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS). IR spectroscopy reveals characteristic peaks corresponding to the carbonyl group (C=O) at around 1700 cm-1, the aromatic C-H stretch at around 3000 cm-1, and the alkyne C≡C stretch at around 3300 cm-1. NMR spectroscopy provides detailed information about the molecular structure, with distinct signals for the protons in the pyrrolidine ring and the aromatic ring. MS analysis confirms the molecular weight and helps identify any impurities or by-products in the synthesized compound.
Biological Activity and Potential Applications
2-(2-Ethynylpyrrolidin-1-yl)benzoic acid has shown promising biological activity in several areas of research. One of its notable applications is in the development of novel therapeutic agents for neurodegenerative diseases. Studies have demonstrated that compounds with similar structures can modulate neurotransmitter levels and protect against oxidative stress, making them potential candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its potential as a therapeutic agent, 2-(2-ethynylpyrrolidin-1-yl)benzoic acid has been explored for its use in materials science. The presence of the ethynyl group allows for click chemistry reactions, which can be utilized to create functionalized materials with tailored properties. These materials have applications in drug delivery systems, sensors, and coatings.
Clinical Trials and Safety Considerations
The safety profile of 2-(2-ethynylpyrrolidin-1-yl)benzoic acid is an important aspect of its development as a potential therapeutic agent. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.
Clinical trials are currently underway to assess the pharmacokinetics, pharmacodynamics, and therapeutic potential of 2-(2-ethynylpyrrolidin-1-yl)benzoic acid. These trials aim to determine optimal dosing regimens, identify any adverse effects, and evaluate its effectiveness in treating specific conditions.
Conclusion
2-(2-Ethynylpyrrolidin-1-yl)benzoic acid (CAS No. 2172530-09-3) is a promising compound with a unique chemical structure that offers a wide range of potential applications in medicinal chemistry and materials science. Its biological activity, particularly in neurodegenerative diseases, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in various scientific fields.
2172530-09-3 (2-(2-ethynylpyrrolidin-1-yl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)